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Compound of Interest

3-(Dimethylamino)propoxy
Compound Name:
Benziodarone

Cat. No.: B585019

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
3-(Dimethylamino)propoxy Benziodarone, a derivative of the pharmacologically active
compound Benziodarone. This document also explores the known mechanisms and signaling
pathway interactions of its parent compound, offering valuable insights for researchers in drug
development and related scientific fields.

Core Compound Data

3-(Dimethylamino)propoxy Benziodarone is identified as a derivative of Benziodarone and is
noted for its application as an internal standard in the High-Performance Liquid
Chromatography (HPLC) monitoring of Amiodarone plasma levels.[1] The fundamental
molecular and physical data for this compound are summarized below.
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Property Value Source
Molecular Formula C22H23I12NO3 [1]
Molecular Weight 603.23 g/mol [1]
CAS Number 1346604-30-5 [1]

A derivative of Benziodarone

used as an internal standard in
Synonym o [1]

the HPLC monitoring of

Amiodarone plasma levels.

Pharmacological Profile of the Parent Compound:
Benziodarone

While specific pharmacological data for 3-(Dimethylamino)propoxy Benziodarone is limited,
extensive research on its parent compound, Benziodarone, provides a framework for
understanding its potential biological activities. Benziodarone is recognized as a vasodilator
and has been studied for various therapeutic applications.[2]
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Pharmacological Activity

Description

Key Findings

Uricosuric and Uricostatic

Agent

Benziodarone promotes the
excretion of uric acid, making it
effective in managing
hyperuricemia, a condition of
elevated uric acid in the blood

often associated with gout.[3]

[415]1(6]

It has been used in the
treatment of gout.[3][4]
However, it was withdrawn
from some markets due to
instances of jaundice in
patients.[3][4]

Inhibition of Transthyretin

Amyloidogenesis

Benziodarone and its
analogues have been shown
to be potent and selective
inhibitors of transthyretin
amyloidogenesis, a process
implicated in certain types of

amyloidosis.[7]

X-ray crystallography reveals
that the halogenated
hydroxyphenyl ring of
Benziodarone binds at the
entrance of the thyroxine-
binding channel of
transthyretin, while the
benzofuran ring is situated in

the inner channel.[7]

Effect on Thyroid Hormone

Metabolism

Benziodarone influences the
peripheral metabolism of
thyroid hormones, exhibiting

an amiodarone-like effect.[8]

It diverts the metabolism of
thyroxine (T4) towards reverse
trilodothyronine (rT3) rather
than the more active
trilodothyronine (T3).[8]

Signaling Pathway Involvement of Benziodarone

The primary documented signaling pathway influenced by Benziodarone is the metabolism of

thyroid hormones. Its action mimics that of the antiarrhythmic drug Amiodarone, which is

structurally related.
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Caption: Benziodarone's Influence on Thyroid Hormone Metabolism.

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis or specific use of 3-
(Dimethylamino)propoxy Benziodarone are not readily available in the public domain.
However, its stated use as an internal standard for HPLC analysis of Amiodarone allows for the
outlining of a generalized experimental workflow.

Generalized HPLC Workflow for Amiodarone Analysis

The following diagram illustrates a typical workflow for the quantification of Amiodarone in
plasma samples using an internal standard like 3-(Dimethylamino)propoxy Benziodarone.
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Caption: Generalized HPLC Workflow for Amiodarone Quantification.
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While the specific parameters for an HPLC method using 3-(Dimethylamino)propoxy
Benziodarone as an internal standard are not available, a typical method for Amiodarone
analysis would involve a C18 column with a mobile phase consisting of a buffer and an organic
solvent mixture, followed by UV detection. The internal standard is crucial for accurate
guantification by correcting for variations in sample preparation and injection volume.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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